Cas no 1340875-03-7 (1-(1,2,3-Benzothiadiazol-6-Yl)-3-[2-(Cyclohex-1-En-1-Yl)ethyl]urea)

• Product Name: 1-(1,2,3-Benzothiadiazol-6-Yl)-3-[2-(Cyclohex-1-En-1-Yl)ethyl]urea
• CAS No: 1340875-03-7
• MF: C₁₅H₁₈N₄OS
• MW: 302.394621372223
• CID: 3164967
• PubChem ID: 53346504
• Update Time: 2025-04-21

1-(1,2,3-Benzothiadiazol-6-Yl)-3-[2-(Cyclohex-1-En-1-Yl)ethyl]urea Chemical and Physical Properties

Names and Identifiers

• compound 1 (allosteric)
• 3-(1,2,3-benzothiadiazol-6-yl)-1-[2-(cyclohex-1-en-1-yl)ethyl]urea
• GLXC-03629
• CHEMBL2325441
• 1-(1,2,3-Benzothiadiazol-6-Yl)-3-[2-(Cyclohex-1-En-1-Yl)ethyl]urea
• PMID22795084C1
• compound 1 [PMID: 22795084]
• PRMT INHIBITOR VI
• 1-(benzo[d][1,2,3]thiadiazol-6-yl)-3-(2-cyclohexenylethyl)urea
• GTPL7032
• BDBM50427768
• TDU
• E99024
• PRMT3 inhibitor 1
• 1340875-03-7
• AKOS022046525
• Q27076388
• N-1,2,3-benzothiadiazol-5-yl-N'-(2-cyclohex-1-en-1-ylethyl)urea

• Inchi： 1S/C15H18N4OS/c20-15(16-9-8-11-4-2-1-3-5-11)17-12-6-7-13-14(10-12)21-19-18-13/h4,6-7,10H,1-3,5,8-9H2,(H2,16,17,20)
• InChI Key： GGXCUZHEJUJACD-UHFFFAOYSA-N
• SMILES： S1C2C(=CC=C(C=2)NC(NCCC2=CCCCC2)=O)N=N1

Computed Properties

• Exact Mass: 302.12013238Da
• Monoisotopic Mass: 302.12013238Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 95.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles